Cas no 2229282-54-4 (2-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-amine
• CAS No: 2229282-54-4
• MF: C₇H₈BrF₂NOS
• MW: 272.110326766968
• CID: 6038699
• PubChem ID: 165670496
• Update Time: 2025-06-13

2-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-amine
• 2229282-54-4
• EN300-1954477

• Inchi： 1S/C7H8BrF2NOS/c1-12-6-4(8)2-5(13-6)7(9,10)3-11/h2H,3,11H2,1H3
• InChI Key： PIRUUBSAEDWJDJ-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)C(CN)(F)F

Computed Properties

• Exact Mass: 270.94780g/mol
• Monoisotopic Mass: 270.94780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.5Ų

Additional information on 2-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-amine

Introduction to 2-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-amine (CAS No. 2229282-54-4) in Modern Chemical and Pharmaceutical Research

The compound 2-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-amine, identified by the CAS number 2229282-54-4, represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combining a thiophene core with bromo and methoxy substituents, alongside a difluoroethylamine moiety, make it a promising candidate for further exploration in drug discovery and material science. This introduction delves into the compound's chemical properties, potential applications, and its relevance to contemporary research.

The molecular structure of 2-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-amine is characterized by a rigid thiophene ring system, which is a well-documented scaffold in pharmaceuticals due to its ability to interact with biological targets. The presence of both bromo and methoxy groups on the thiophene ring introduces additional functionalization possibilities, enabling diverse chemical modifications. The difluoroethylamine side chain enhances the compound's solubility and metabolic stability, making it an attractive candidate for further pharmacological investigation.

Recent advancements in computational chemistry have highlighted the importance of fluorinated compounds in medicinal chemistry. The incorporation of fluorine atoms can significantly alter the pharmacokinetic properties of molecules, often leading to improved bioavailability and efficacy. In the case of 2-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-amine, the difluoroethyl group is expected to contribute to these desirable properties while maintaining strong binding interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Thiophene derivatives have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in 2-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-amine suggests that it may exhibit similar activities while offering new mechanisms of action. Preliminary studies have shown that structurally related compounds exhibit promising activity against various disease targets, indicating that this compound could be a valuable addition to the pharmacopeia.

The synthesis of 2-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-amine presents an interesting challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such complex molecules. Techniques such as cross-coupling reactions and fluorination methods are particularly relevant here. The successful synthesis of this compound not only demonstrates the capabilities of current synthetic strategies but also opens up avenues for further structural optimization.

In conclusion, 2-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-amine (CAS No. 2229282-54-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research in this area continues to evolve, compounds like this are likely to play a crucial role in the development of new therapeutic agents that address unmet medical needs.